ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate

• IUPAC Name: ethyl 2-[2-(4-chlorophenyl)-1,3-dioxoinden-2-yl]acetate
• InChI: InChI=1S/C19H15ClO4/c1-2-24-16(21)11-19(12-7-9-13(20)10-8-12)17(22)14-5-3-4-6-15(14)18(19)23/h3-10H,2,11H2,1H3
• InChI Key: CWZOAGGLRTVFBL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1(C(=O)C2=CC=CC=C2C1=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H15ClO4
• Molecular Weight: 342.8 g/mol

Description

Ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate, also known as ECA, is a chemical compound that has been extensively studied for its potential applications in scientific research. ECA belongs to the family of indene derivatives and has shown promising results in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate is not fully understood, but it is believed to involve the modulation of various signaling pathways in the brain and peripheral tissues. ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has been shown to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators. Additionally, ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has been found to activate certain ion channels, such as TRPV1 and GABA receptors, which are involved in the regulation of pain and anxiety.
Biochemical and Physiological Effects:
ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has been shown to exhibit various biochemical and physiological effects in preclinical studies. ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has been found to reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in animal models of inflammation. Moreover, ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has been shown to reduce nociceptive responses in animal models of pain, suggesting its potential as an analgesic agent. Additionally, ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has been found to reduce anxiety-like behavior in animal models of anxiety, indicating its potential as an anxiolytic agent.

Advantages and Limitations for Lab Experiments

Ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has several advantages for use in lab experiments. ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate is relatively easy to synthesize and can be obtained in high purity. Moreover, ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has been shown to exhibit a wide range of biological activities, making it a versatile compound for use in various assays. However, ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has some limitations, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate. One potential area of research is the development of ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate analogs with improved pharmacological properties, such as increased potency and selectivity. Another area of research is the investigation of the molecular targets of ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate, which could provide insights into its mechanism of action. Additionally, further studies are needed to evaluate the safety and efficacy of ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate in animal models and eventually in humans.

Synthesis Methods

Ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate can be synthesized through a multi-step process starting from 4-chlorobenzaldehyde and ethyl acetoacetate. The synthesis involves the formation of an intermediate compound, which is then cyclized to form the final product. The yield of ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate can be optimized by controlling the reaction conditions, such as temperature, solvent, and catalyst.

Scientific Research Applications

Ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has been studied for its potential applications in various scientific fields, including medicinal chemistry, drug discovery, and neuropharmacology. ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties in preclinical studies. Moreover, ethyl [2-(4-chlorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has been found to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of mood and behavior.